N-(2,4-dimethylphenyl)-2-[(5-hydroxy-6-methyl-1,2,4-triazin-3-yl)sulfanyl]acetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[(6-methyl-5-oxo-4H-1,2,4-triazin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H16N4O2S/c1-8-4-5-11(9(2)6-8)15-12(19)7-21-14-16-13(20)10(3)17-18-14/h4-6H,7H2,1-3H3,(H,15,19)(H,16,18,20)
• InChI Key: CJNWEDSCUQFSGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NN=C(C(=O)N2)C)C
• Molecular Formula: C14H16N4O2S
• Molecular Weight: 304.37 g/mol

Description

N-(2,4-dimethylphenyl)-2-[(5-hydroxy-6-methyl-1,2,4-triazin-3-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C14H16N4O2S and its molecular weight is 304.37. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Activities

Research has shown that derivatives of N-(2,6-dimethylphenyl) compounds, including sulfonamides and acetamides, exhibit significant biological activities. For instance, benzyl and sulfonyl derivatives have been screened for antibacterial, antifungal, and anthelmintic activities, showing potential as agents in these fields. Molecular docking studies further support the observed in vitro data, highlighting the therapeutic potential of these compounds in treating infections and parasitic infestations (Khan et al., 2019).

Fingerprint Detection

Additionally, certain derivatives have been explored for non-medical applications such as latent fingerprint detection. A specific compound demonstrated excellent stickiness and finger rhythm without dense dust, making it suitable for detecting fingerprints on various flat surfaces. This application signifies the compound's utility in forensic science and criminal investigations (Khan et al., 2019).

Potential as Pesticides

N-derivatives of certain dimethylphenyl compounds have been characterized as potential pesticides. Their powder diffraction data suggest applications in pest management, highlighting the versatility of N-(2,6-dimethylphenyl) derivatives in agricultural science (Olszewska et al., 2011).

Cognitive Enhancement

Exploration into N-(2,6-dimethylphenyl)-2-(2-oxo-1-pyrrolidinyl)acetamide (DMPPA) and its metabolites in human urine reveals extensive metabolism, indicating potential use in cognitive enhancement. The metabolic pathways involve hydroxylation and oxidative C-N cleavage, suggesting bioactivity that could be relevant to enhancing cognitive functions (Fujimaki et al., 1990).

Structural and Property Studies

Research into the structural aspects of amide-containing isoquinoline derivatives, including compounds similar to N-(2,6-dimethylphenyl) derivatives, has revealed insights into their crystalline structures and properties. Such studies offer foundational knowledge for developing materials with desired physical and chemical characteristics (Karmakar et al., 2007).